Cas no 151-68-8 ((6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate)
151-68-8 structure
Product Name:(6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate
CAS No:151-68-8
MF:C24H32O4
MW:384.508487701416
CID:1325139
PubChem ID:200120
Update Time:2025-04-20
(6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- (6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate
- [(6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6,10,13-trimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate
- BRN 2486539
- Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6alpha)-
- Pregna-1,4-diene-3,20-dione, 17-hydroxy-6-alpha-methyl-, acetate
- 17-(ACETYLOXY)-6-METHYL-PREGNA-1,4-DIENE-3,20-DIONE, (6.ALPHA.)-
- 6-Methyl-3,20-dioxopregna-1,4-dien-17-yl acetate
- PREGNA-1,4-DIENE-3,20-DIONE, 17-HYDROXY-6.ALPHA.-METHYL-, ACETATE
- 7R029K4C6F
- Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6-alpha)-
- UNII-7R029K4C6F
- 17-Hydroxy-6-alpha-methylpregna-1,4-diene-3,20-dione acetate
- SCHEMBL6564735
- (6alpha)-17-(acetyloxy)-6-methyl-pregna-1,4-diene-3,20-dione
- 4-08-00-02430 (Beilstein Handbook Reference)
- (6.ALPHA.)-17-(ACETYLOXY)-6-METHYLPREGNA-1,4-DIENE-3,20-DIONE
- 151-68-8
- 6-alpha-Methyl-delta(sup 1)-dehydro-17-alpha-acetoxyprogesterone
- 17-(Acetyloxy)-6-methyl-pregna-1,4-diene-3,20-dione, (6alpha)-
- Q27268729
- PREGNA-1,4-DIENE-3,20-DIONE, 17-(ACETYLOXY)-6-METHYL-, (6.ALPHA.)-
- DTXSID90934143
-
- Inchi: 1S/C24H32O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h6,9,13-14,18-20H,7-8,10-12H2,1-5H3/t14-,18+,19-,20-,22+,23-,24-/m0/s1
- InChI Key: GRLKBPPYPIEWDD-PEINSRQWSA-N
- SMILES: O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 384.23
- Monoisotopic Mass: 384.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 498°C at 760 mmHg
- Flash Point: 214.3°C
- Refractive Index: 1.551
(6alpha)-6-methyl-3,20-dioxopregna-1,4-dien-17-yl acetate Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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